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Compound of Interest

Compound Name:
4-Chloro-5-

(dichloromethyl)pyrimidine

CAS No.: 172225-58-0

Cat. No.: B065029

Get Quote

Technical Monograph: 4-Chloro-5-(dichloromethyl)pyrimidine Subtitle:Handling, Reactivity,

and Synthetic Applications of a masked Pyrimidine Carbaldehyde

Executive Summary: The Masked Electrophile
4-Chloro-5-(dichloromethyl)pyrimidine is a high-value, high-reactivity intermediate in the

synthesis of agrochemicals and pharmaceutical pharmacophores (specifically kinase

inhibitors).[1] Structurally, it possesses two distinct electrophilic sites: the C4-chlorine

(susceptible to

) and the C5-dichloromethyl group (a "masked" aldehyde susceptible to hydrolysis).[1]

This guide deviates from standard Safety Data Sheets (SDS) by integrating strict safety

protocols with synthetic strategy. Due to its tendency to hydrolyze rapidly into 4-chloro-5-

pyrimidinecarbaldehyde and hydrochloric acid (HCl) upon contact with ambient moisture, this

compound requires rigorous anhydrous handling techniques.[1]
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Part 1: Chemical Identity & Physicochemical
Properties[1][2]
Status:Transient Intermediate / Specialized Reagent This compound is frequently generated in

situ or used immediately after isolation to prevent degradation.[1]

Property Data / Description

Chemical Name 4-Chloro-5-(dichloromethyl)pyrimidine

CAS Number

Not widely listed as isolated commercial stock.

[1] (Analogues: 4,6-Dichloro-5-methylpyrimidine

[4316-97-6]; Product: 4-Chloro-5-

pyrimidinecarbaldehyde [14160-93-1])

Molecular Formula

Molecular Weight ~197.45 g/mol

Appearance
Pale yellow to orange oil or low-melting solid

(purity dependent).

Solubility
Soluble in DCM, THF, EtOAc. Reacts violently

with water/alcohols.

Reactivity Profile Lachrymator, Corrosive, Moisture Sensitive.

Part 2: Hazard Identification & Toxicology (E-E-A-T)
Core Hazard:Hydrolytic Corrosivity Unlike standard alkyl halides, the gem-dichloromethyl group

is activated by the electron-deficient pyrimidine ring.[1] Upon contact with mucous membranes

(eyes, lungs), it hydrolyzes to release 3 equivalents of HCl and the corresponding aldehyde,

causing immediate, severe chemical burns.

GHS Classification (Derived from Analogues)
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[2][3]

Acute Toxicity (Inhalation): Category 3 (Toxic if inhaled).
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Toxicological Mechanism[1][3]
Alkylation: The C4-Cl position is a potent electrophile for biological nucleophiles

(proteins/DNA), leading to cellular damage.

Acid Necrosis: The hydrolysis of the

group generates localized high concentrations of hydrochloric acid, causing coagulative
necrosis of tissue.

Part 3: Strategic Handling & Stability
The "Dry-Chain" Protocol To maintain reagent integrity and operator safety, a "Dry-Chain" must

be maintained from storage to reaction quench.[1]

Storage
(-20°C, Argon)

Transfer
(Cannula/Syringe)

 No Air Exposure Reaction Setup
(Anhydrous Solvent)

 Positive Pressure Controlled Quench
(Base/Ice)

 Exotherm Control

Click to download full resolution via product page

Figure 1: The "Dry-Chain" handling workflow to prevent premature hydrolysis and HCl release.

Key Handling Rules:

Glassware: Oven-dried (

) for 4 hours minimum. Assemble while hot under

flow.

Solvents: Must be anhydrous (water <50 ppm). THF or Dichloromethane (DCM) are

preferred.

Neutralization: All waste streams must be treated with dilute NaOH or

to neutralize generated HCl before disposal.[1]
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Part 4: Synthetic Utility & Protocols
This molecule serves as a divergence point in synthesis. You can either hydrolyze the tail (C5)

or substitute the head (C4).

Pathway Visualization

4-Chloro-5-(dichloromethyl)pyrimidine

4-Chloro-5-pyrimidinecarbaldehyde
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Path A: H2O / Reflux
(Hydrolysis)

4-Amino/Alkoxy-5-(dichloromethyl)pyrimidine
(Functionalized Core)

Path B: R-NH2 / Base
(SnAr)

Subsequent Hydrolysis
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Figure 2: Divergent synthetic pathways. Path A is the most common utility.

Protocol A: Controlled Hydrolysis to 4-Chloro-5-
pyrimidinecarbaldehyde
Context: Converting the masked group to the reactive aldehyde.

Setup: Place 4-chloro-5-(dichloromethyl)pyrimidine (1.0 eq) in a round-bottom flask

equipped with a reflux condenser and a magnetic stir bar.

Solvent: Add a 1:1 mixture of water and dioxane. (Dioxane solubilizes the organic starting

material).

Reaction: Heat to reflux (
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) for 2–4 hours.

Observation: The mixture will become homogenous. Monitor by TLC (the aldehyde is

usually more polar).

Workup: Cool to room temperature. Neutralize carefully with saturated

(Caution:

evolution). Extract with Ethyl Acetate (

).

Purification: The aldehyde is often unstable on silica; use immediately or recrystallize from

Hexane/EtOAc.

Protocol B: Functionalization at C4
Context: Installing an amine before unmasking the aldehyde.

Setup: Dissolve 4-chloro-5-(dichloromethyl)pyrimidine (1.0 eq) in anhydrous THF under

Argon.

Base: Add Diisopropylethylamine (DIPEA, 1.2 eq) to scavenge HCl.

Nucleophile: Add the amine (e.g., morpholine, aniline) (1.0 eq) dropwise at

.

Why

? The C4 position is highly activated by the electron-withdrawing dichloromethyl group.[1]
Room temperature addition may lead to bis-addition or decomposition.[1]

Completion: Stir at

for 1 hour.

Quench: Pour into ice water. Extract with DCM.
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Part 5: Emergency Response & Waste Management
Scenario Action Protocol

Skin Contact

Immediate: Flush with water for 15 mins.

Secondary: Wash with 5% sodium bicarbonate

solution to neutralize acid.[1] Seek medical aid.

Eye Contact

Critical: Irrigate with saline/water for 30 mins.[1]

Do not apply neutralizing agents to eyes.

Transport to ER immediately.

Spill (Lab)

Evacuate area. Wear SCBA if fumes are

present. Cover spill with dry lime or soda ash (

). Mix and scoop into waste container.

Fire

Do NOT use water jet. Use

, dry chemical, or dry sand.[2] Water will

generate HCl gas clouds.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 10200, 4,6-Dichloro-5-pyrimidinecarbaldehyde. Retrieved from [Link]

Note: Cited for safety profile of the direct hydrolysis product and structural analogues.

Note: Cited for handling protocols of the methyl precursor.
Note: Provides experimental context for the hydrolysis of chlorinated pyrimidine intermedi

Note: Baseline toxicology data for chloropyrimidine class.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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